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Compound of Interest

Compound Name: Isopropyl 2-ethylhexanoate

CAS No.: 67024-46-8

Cat. No.: B1594295

Get Quote

Editorial Note on CAS Registry: While Isopropyl 2-ethylhexanoate is the target analyte,

researchers often encounter database ambiguity. The CAS 67024-46-8 is the definitive registry

number for Isopropyl 2-ethylhexanoate.[1][2][3][4] Note: CAS 141-22-0 is frequently

misattributed in legacy databases but correctly refers to Ricinoleic acid. This guide focuses

strictly on the ester structure: Propan-2-yl 2-ethylhexanoate.

Molecular Specifications:

IUPAC Name: Propan-2-yl 2-ethylhexanoate[1][2][3][4][5]

Molecular Formula: C₁₁H₂₂O₂[1][5]

Molecular Weight: 186.29 g/mol

Structural Key: A branched ester featuring a chiral center at the

-carbon of the acid moiety and a steric isopropyl headgroup.

Part 2: Synthesis & Sample Preparation (Self-
Validating Protocol)
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To ensure spectral data integrity, the analyte must be synthesized or purified to >98% purity.

Commercial samples often contain residual isopropanol or 2-ethylhexanoic acid, which obscure

critical NMR regions.

Protocol: Acid-Catalyzed Dehydration (Fischer
Esterification)
Objective: Synthesize high-purity Isopropyl 2-ethylhexanoate for spectral benchmarking.

Reagents:

2-Ethylhexanoic acid (1.0 eq)[6]

Isopropanol (3.0 eq - Excess drives equilibrium)

(Cat.[7] 1 mol%) or

-Toluenesulfonic acid (pTSA)

Solvent: Cyclohexane (Azeotropic water removal)

Workflow Diagram (DOT):

Reactants:
2-Ethylhexanoic Acid

+ Isopropanol

Reflux (Dean-Stark)
Temp: 85°C

Time: 4-6 hrs

H+ Catalyst Aq. Wash
1. NaHCO3 (Neutralize)

2. Brine (Dry)

Crude Ester Fractional Distillation
Collect fraction @

~203°C (atm)

Organic Phase QC Check
GC-FID > 99%

Purified Analyte

Click to download full resolution via product page

Figure 1: Synthetic workflow for the isolation of analytical-grade Isopropyl 2-ethylhexanoate.

Validation Step (The "Trust" Pillar): Before spectral acquisition, verify the absence of the -OH

stretch in IR (

). If present, the sample is wet or contains unreacted alcohol, rendering the proton NMR
integration of the

-proton unreliable.
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Part 3: Vibrational Spectroscopy (FT-IR)
The infrared spectrum is dominated by the ester functionality. The branching of the 2-ethylhexyl

chain introduces subtle splitting in the fingerprint region.

Key Diagnostic Bands:

Frequency (

)
Vibration Mode Mechanistic Insight

2960 - 2870
C-H Stretch (

)

Intense alkyl stretching. The

doublet at 1385/1365 confirms

the isopropyl "gem-dimethyl"

split.

1735 - 1740 C=O Stretch

Primary Identifier. Ester

carbonyl. Higher frequency

than the parent acid due to

loss of H-bonding.

1180 - 1200 C-O-C Stretch
Asymmetric stretching of the

ester linkage.

1105 O-CH(CH3)2
Characteristic secondary

alcohol ester band.

Absent O-H Stretch
Absence confirms successful

esterification and dryness.

Part 4: Nuclear Magnetic Resonance (NMR)
This section provides the definitive structural proof. The chirality at the C2 position of the

hexanoate chain renders the methylene protons of the ethyl group diastereotopic, though often

unresolved at lower fields (<400 MHz).

H NMR (400 MHz, )
Causality of Shifts:
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The septet at 5.00 ppm is the "smoking gun" for the isopropyl ester. It is deshielded by the

electronegative oxygen.

The multiplet at 2.25 ppm represents the single proton alpha to the carbonyl. Its complexity

arises from coupling to the ethyl group, the butyl chain, and the carbonyl.

Chemical Shift
(

ppm)

Multiplicity Integration Assignment
Structural
Logic

5.00
Septet (

)
1H

H-1' (Isopropyl

CH)

Deshielded by

ester oxygen;

splits into 7

peaks by 6

adjacent methyl

protons.

2.25 Multiplet 1H
H-2 (

-CH)

Chiral center;

couples to 4

distinct

neighbors.

1.40 - 1.60 Multiplet 4H H-3, H-1''

-methylene

protons (mixed

ethyl/butyl

chains).

1.23
Doublet (

)
6H

H-2' (Isopropyl

)

Characteristic

isopropyl

doublet.

1.20 - 1.35 Multiplet 4H H-4, H-5
Bulk methylene

chain.

0.85 - 0.95
Overlapping

Triplets
6H H-6, H-2''

Terminal methyls

of the

ethylhexanoate

tail.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C NMR (100 MHz, )
Key Shift: The Carbonyl carbon appears at ~176.0 ppm, distinct from ketones (~205 ppm) or

acids (~180 ppm).

Connectivity Diagram (DOT):

C=O
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α-CH
(47 ppm)

J(C-C)

O-CH
(67 ppm)

Ester Link

Ethyl/Butyl Chains

Alkyl Region
(12-32 ppm)

Iso-CH3
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J(C-C)

Click to download full resolution via product page

Figure 2: Carbon backbone connectivity and expected

chemical shift environments.

Part 5: Mass Spectrometry (EI-MS)
Technique: Electron Impact (70 eV). Molecular Ion (

): m/z 186 (Often weak or invisible due to rapid fragmentation of branched esters).

Fragmentation Pathway Logic:

McLafferty Rearrangement: The dominant pathway for esters with
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-hydrogens.

Alpha-Cleavage: Loss of the alkoxy group.

Fragmentation Table:

m/z Ion Identity Mechanism

186 Molecular Ion (Trace).

143
Loss of isopropyl radical

(Alpha cleavage).

127
Acylium ion (Loss of

isopropoxy).

102

McLafferty Rearrangement

Product. The 2-ethylhexanoic

acid moiety rearranges, losing

propene.

43
Isopropyl cation (Base peak or

very strong).

Part 6: Quality Control & Impurity Profiling
For drug development applications, monitor these specific impurities:

2-Ethylhexanoic Acid: Detected by broad OH stretch (IR) and proton peak at >11 ppm

(NMR). Toxicological concern: Teratogenicity potential.

Isopropanol: Detected by singlet at ~2.0 ppm (OH) in

(concentration dependent).

Isomeric Impurities: Linear octanoates may appear if low-grade starting acid was used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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